Cas no 755030-94-5 (2-Methoxy-4-(4,4,5,5-tetramethyl-1.3.2-dioxaborolan-2-yl)benzonitrile)

2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile is a boronic ester derivative commonly used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane moiety enhances handling and storage compared to free boronic acids, while the electron-withdrawing nitrile group and methoxy substituent influence reactivity in aryl-aryl bond formations. This compound is particularly valuable in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. Its crystalline solid form and well-defined structure ensure consistent performance in synthetic applications. The product is typically handled under inert conditions to preserve its integrity for high-yield transformations.

2-Methoxy-4-(4,4,5,5-tetramethyl-1.3.2-dioxaborolan-2-yl)benzonitrile structure

755030-94-5 structure

Product Name:2-Methoxy-4-(4,4,5,5-tetramethyl-1.3.2-dioxaborolan-2-yl)benzonitrile

CAS No:755030-94-5

MF:C₁₄H₁₈BNO₃

MW:259.108623981476

MDL:MFCD18732770

CID:1774875

PubChem ID:59578388

Update Time:2025-06-07

2-Methoxy-4-(4,4,5,5-tetramethyl-1.3.2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- 2-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- GRFPVCGUHRGKBA-UHFFFAOYSA-N
- AKOS027276378
- CS-0177416
- AT17254
- 1-Cyano-2-methoxybenzene-4-boronic Acid Pinacol Ester
- 2-Methoxy-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzonitrile
- AS-3286
- DB-330415
- SCHEMBL421663
- 755030-94-5
- MFCD18732770
- 2-Methoxy-4-(4,4,5,5-tetramethyl-1.3.2-dioxaborolan-2-yl)benzonitrile
- MDL： MFCD18732770
- Inchi： 1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)11-7-6-10(9-16)12(8-11)17-5/h6-8H,1-5H3
- InChI Key： GRFPVCGUHRGKBA-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(C#N)=C(C=2)OC)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 259.1379736g/mol
Monoisotopic Mass: 259.1379736g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 371
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.5Å²

2-Methoxy-4-(4,4,5,5-tetramethyl-1.3.2-dioxaborolan-2-yl)benzonitrile Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

2-Methoxy-4-(4,4,5,5-tetramethyl-1.3.2-dioxaborolan-2-yl)benzonitrile Pricemore >>

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Chemenu	CM216637-5g	2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	755030-94-5	96%	5g	$271	2021-06-16
TRC	M269683-50mg	2-Methoxy-4-(4,4,5,5-tetramethyl-1.3.2-dioxaborolan-2-yl)benzonitrile	755030-94-5		50mg	$ 50.00	2022-06-04
TRC	M269683-100mg	2-Methoxy-4-(4,4,5,5-tetramethyl-1.3.2-dioxaborolan-2-yl)benzonitrile	755030-94-5		100mg	$ 65.00	2022-06-04
TRC	M269683-500mg	2-Methoxy-4-(4,4,5,5-tetramethyl-1.3.2-dioxaborolan-2-yl)benzonitrile	755030-94-5		500mg	$ 80.00	2022-06-04
AK Scientific	AMTB831-250mg	2-Methoxy-4-(4,4,5,5-tetramethyl-1.3.2-dioxaborolan-2-yl)benzonitrile	755030-94-5	98% (GC)	250mg	$37	2025-02-18
AK Scientific	AMTB831-1g	2-Methoxy-4-(4,4,5,5-tetramethyl-1.3.2-dioxaborolan-2-yl)benzonitrile	755030-94-5	98% (GC)	1g	$95	2025-02-18
AK Scientific	AMTB831-5g	2-Methoxy-4-(4,4,5,5-tetramethyl-1.3.2-dioxaborolan-2-yl)benzonitrile	755030-94-5	98% (GC)	5g	$285	2025-02-18
AK Scientific	AMTB831-25g	2-Methoxy-4-(4,4,5,5-tetramethyl-1.3.2-dioxaborolan-2-yl)benzonitrile	755030-94-5	98% (GC)	25g	$1140	2025-02-18
Chemenu	CM216637-5g	2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	755030-94-5	96%	5g	$271	2022-08-31
abcr	AB497009-1 g	2-Methoxy-4-(4,4,5,5-tetramethyl-1.3.2-dioxaborolan-2-yl)benzonitrile; 97%	755030-94-5		1g	€197.90	2023-04-19